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Compound of Interest

Compound Name: 2-Fluorophenyl cyclopentyl ketone

Cat. No.: B049525 Get Quote

Essential Safety and Handling Guide for 2-
Fluorophenyl Cyclopentyl Ketone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, handling, and disposal information for 2-
Fluorophenyl cyclopentyl ketone (CAS RN: 111982-45-7). Given the limited availability of a

comprehensive Safety Data Sheet (SDS), this document is based on available data for this

compound and safety protocols for structurally similar chemicals. A thorough risk assessment is

imperative before handling this substance.

I. Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 2-
Fluorophenyl cyclopentyl ketone.
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Property Value Source

Molecular Formula C₁₂H₁₃FO [1]

Molecular Weight 192.2 g/mol [1]

Appearance White crystalline solid [2]

Boiling Point 275.8°C at 760 mmHg [2]

Flash Point 110.9°C [2]

Density 1.131 g/cm³ [2]

Vapor Pressure 0.00498 mmHg at 25°C [2]

Refractive Index 1.532 [2]

Solubility
Soluble in Chloroform

(Slightly), Methanol (Slightly)
[2]

Storage Temperature
Room Temperature (Sealed in

dry conditions)
[2]

II. Personal Protective Equipment (PPE)
Due to the absence of a detailed SDS, a cautious approach to PPE is required. The following

recommendations are based on general best practices for handling potentially hazardous

research chemicals.[2]
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Protection Type Recommended Equipment Specification and Use

Eye and Face Protection Safety goggles or a face shield

Must meet appropriate national

standards. A face shield is

recommended when there is a

risk of splashing.[3]

Skin Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended)

Disposable nitrile gloves are

suitable for short-term

protection. For prolonged

contact, consult the glove

manufacturer's resistance

guide.[3][4]

Lab coat

A flame-resistant lab coat worn

over cotton clothing is

recommended. Coats should

be fully buttoned to maximize

skin coverage.[3]

Full-length pants and closed-

toe shoes

Pants should be made of a

non-synthetic material, and

shoes must cover the entire

foot.[3]

Respiratory Protection

Use in a well-ventilated area.

An air-purifying respirator may

be necessary.

Work should be conducted in a

certified chemical fume hood. If

engineering controls are

insufficient, a NIOSH-approved

respirator is required.[3][5]

III. Operational and Disposal Plan
This section outlines a step-by-step plan for the safe handling and disposal of 2-Fluorophenyl
cyclopentyl ketone.

A. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
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Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.[5][6] Keep the container tightly closed.[5]

Labeling: Ensure the container is clearly labeled with the chemical name and any known

hazards.

B. Handling and Use

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area within a certified chemical fume hood.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

minimize inhalation exposure.

Spill Prevention: Use secondary containment (e.g., a tray) during handling to contain any

potential spills.

Avoid Contact: Avoid direct contact with skin and eyes.[5] Do not ingest or inhale.[7]

Hygiene: Wash hands thoroughly after handling the compound, even if gloves were worn.[7]

C. Accidental Release Measures

Evacuation: In case of a significant spill, evacuate the immediate area.

Ventilation: Ensure the area is well-ventilated.

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

soak up the substance.

Collection: Carefully collect the absorbed material into a suitable container for disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

D. Disposal
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Waste Classification: All waste containing 2-Fluorophenyl cyclopentyl ketone should be

considered hazardous waste.

Containerization: Collect waste in a clearly labeled, sealed container.

Disposal Route: Arrange for disposal by a licensed disposal company in accordance with

local, state, and federal regulations. Do not dispose of down the drain or in regular trash.

IV. Experimental Workflow
The following diagram illustrates the standard workflow for handling 2-Fluorophenyl
cyclopentyl ketone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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